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Compound of Interest

Compound Name: RVX-297

Cat. No.: B10824450 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of RVX-297, a selective inhibitor of BET bromodomains.

While RVX-297 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative that it be handled with the care and caution

accorded to all research chemicals.[1] Adherence to established laboratory safety protocols is

the foundation of responsible research.

I. Chemical and Safety Data Overview
A summary of the key identifiers and safety information for RVX-297 is provided below. This

information is critical for the correct labeling and handling of the waste material.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10824450?utm_src=pdf-interest
https://www.benchchem.com/product/b10824450?utm_src=pdf-body
https://www.benchchem.com/product/b10824450?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/38777m.pdf
https://www.benchchem.com/product/b10824450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name

2-[3,5-dimethyl-4-[2-(1-

pyrrolidinyl)ethoxy]phenyl]-5,7-dimethoxy-4(3H)-

quinazolinone

CAS Number 1044871-04-6

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Data sourced from the RVX-297 Safety Data Sheet (SDS) by Cayman Chemical.[1]

II. Personal Protective Equipment (PPE) and
Handling
Prior to handling RVX-297 for disposal, all personnel must be equipped with the appropriate

personal protective equipment to minimize any risk of exposure.

Gloves: Impermeable and resistant to the chemical. The selection of suitable glove material

should be based on penetration times, rates of diffusion, and degradation.[1]

Eye Protection: Safety glasses or goggles should be worn to protect from splashes or

airborne particles.

Lab Coat: A standard laboratory coat must be worn to protect skin and clothing.

Respiratory Protection: Not required under normal handling conditions.[1]

RVX-297 should be handled in a well-ventilated area, preferably within a chemical fume hood,

to avoid the inhalation of any dust or aerosols.

III. Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of RVX-297.

This protocol is designed to comply with general laboratory safety standards and to ensure that
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the waste is managed in an environmentally responsible manner.

Waste Identification and Collection:

Pure, unused RVX-297 and any materials grossly contaminated with the compound (e.g.,

weighing papers, spatulas) should be collected as chemical waste.

Do not mix RVX-297 waste with other chemical waste streams unless compatibility has

been confirmed.

Containerization:

Use a dedicated, sealable, and chemically compatible container for the collection of RVX-
297 waste. The container should be in good condition, with no leaks or cracks.

The container must be kept closed except when actively adding waste.

Labeling:

Clearly label the waste container with the following information:

The words "Non-Hazardous Chemical Waste"

The full chemical name: "RVX-297"

CAS Number: "1044871-04-6"

An approximate amount or concentration of the waste.

The date of accumulation.

Storage:

Store the sealed waste container in a designated, secure waste accumulation area within

the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

Final Disposal:
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Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Provide the EHS or waste contractor with all necessary information regarding the waste,

including the Safety Data Sheet if requested.

Under no circumstances should RVX-297 be disposed of down the drain or in the regular

trash.

IV. Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure

adequate ventilation.

Contain: Use an inert absorbent material, such as vermiculite, sand, or a universal spill

absorbent, to contain the spill. Do not use combustible materials like paper towels.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., a detergent solution),

and collect all cleaning materials as chemical waste.

Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Below is a diagram illustrating the logical workflow for the proper disposal of RVX-297.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10824450?utm_src=pdf-body
https://www.benchchem.com/product/b10824450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the proper disposal of RVX-297.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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